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Compound of Interest

Compound Name: 2-Chloro-6-iodophenol

Cat. No.: B1600247 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-Chloro-6-iodophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-6-iodophenol is a disubstituted phenol characterized by the presence of both a

chlorine and an iodine atom ortho to the hydroxyl group. This unique substitution pattern

imparts a distinct set of chemical and physical properties that make it a valuable, albeit

specialized, reagent and building block in synthetic chemistry. The presence of three different

functional groups—a hydroxyl, a chloro, and a highly versatile iodo group—on a single

aromatic ring offers multiple sites for chemical modification. This guide provides a

comprehensive overview of the chemical properties, synthesis, reactivity, and analytical

characterization of 2-Chloro-6-iodophenol, tailored for professionals in research and drug

development.

Molecular Structure and Identifiers
The fundamental characteristics of a chemical compound are dictated by its structure. 2-
Chloro-6-iodophenol's arrangement of a hydroxyl group and two different halogens on a

benzene ring creates a molecule with significant potential for asymmetric synthesis and as a

precursor in cross-coupling reactions.
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Caption: General analytical workflow for compound characterization.

Synthesis and Purification
While specific, optimized protocols for 2-Chloro-6-iodophenol are not abundant in the

literature, a plausible synthetic route involves the direct iodination of 2-chlorophenol. The ortho-

directing nature of the hydroxyl group and the chloro substituent would favor iodination at the

available ortho and para positions. Steric hindrance from the existing ortho-chloro group would

likely favor iodination at the other ortho position (C6).

Proposed Synthesis Protocol: Iodination of 2-
Chlorophenol
This protocol is a representative method based on general procedures for phenol iodination. [1]

[2] Objective: To synthesize 2-Chloro-6-iodophenol from 2-chlorophenol.

Materials:
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2-Chlorophenol

Iodine (I₂)

Hydrogen Peroxide (H₂O₂, 30%)

Acetonitrile (CH₃CN)

Deionized Water

Sodium thiosulfate (Na₂S₂O₃)

Ethyl acetate

Hexane

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-chlorophenol (1

equivalent) in acetonitrile.

Add iodine (0.5-1.0 equivalents) to the solution and stir until dissolved.

Cool the mixture in an ice bath.

Slowly add hydrogen peroxide (1.0-1.2 equivalents) dropwise to the reaction mixture. The

addition should be controlled to maintain a low temperature.

After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature for 12-24 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

thiosulfate to consume any unreacted iodine.
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Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Purify the crude product by column chromatography on silica gel, using a hexane/ethyl

acetate gradient as the eluent, to isolate the desired 2-Chloro-6-iodophenol isomer.
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Caption: Proposed workflow for the synthesis of 2-Chloro-6-iodophenol.

Chemical Reactivity and Potential Applications
The synthetic utility of 2-Chloro-6-iodophenol stems from the differential reactivity of its

functional groups.

Hydroxyl Group: The phenolic proton is acidic and can be deprotonated to form a phenoxide,

which can then undergo O-alkylation or O-acylation to form ethers and esters, respectively.

Aromatic Ring: The electron-donating hydroxyl group and the electron-withdrawing halogens

create a complex electronic environment. The iodine atom is an excellent leaving group in

various transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,

Sonogashira), allowing for the introduction of new carbon-carbon or carbon-heteroatom

bonds at the C6 position. The chlorine atom is less reactive in such couplings, allowing for

selective functionalization at the C-I bond.
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Potential Applications: Given its structure, 2-Chloro-6-iodophenol is a promising

intermediate for:

Medicinal Chemistry: As a scaffold for building more complex molecules with potential

biological activity. Halogenated phenols are known motifs in various pharmaceuticals.

Materials Science: As a monomer or precursor for halogenated polymers with specific

properties like flame retardancy or high refractive index.

Agrochemicals: As a building block for novel pesticides and herbicides.

Safety and Handling
Halogenated phenols should be handled with care, as many are toxic and corrosive. While a

specific material safety data sheet (MSDS) for 2-Chloro-6-iodophenol is not widely available,

precautions for similar compounds should be strictly followed. [3][4][5] Table 3: General Safety

and Handling Precautions

Aspect Recommendation

Personal Protective Equipment (PPE)
Wear safety glasses with side shields, chemical-

resistant gloves (e.g., nitrile), and a lab coat.

Handling

Use only in a well-ventilated area, preferably

within a chemical fume hood. Avoid breathing

dust or vapors. Avoid contact with skin, eyes,

and clothing. Wash hands thoroughly after

handling.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing

agents. [6]

Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

state, and federal regulations.

GHS Hazard Information (Extrapolated from similar compounds):
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Acute toxicity (Oral, Dermal, Inhalation)

Skin corrosion/irritation

Serious eye damage/eye irritation

Toxic to aquatic life with long-lasting effects [7]

Conclusion
2-Chloro-6-iodophenol is a multifaceted chemical intermediate whose value lies in the

strategic placement of its three distinct functional groups. Its utility in selective cross-coupling

reactions and as a scaffold for more complex molecules makes it a compound of interest for

researchers in synthetic, medicinal, and materials chemistry. Proper analytical characterization

and adherence to stringent safety protocols are paramount when working with this and related

halogenated phenols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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